Cas no 330677-92-4 (4-cyano-N-(2Z)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-cyano-N-(2Z)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 330677-92-4
• MF: C₁₆H₁₁N₃OS
• MW: 293.343041658401
• CID: 6352799
• PubChem ID: 3325782
• Update Time: 2025-06-08

4-cyano-N-(2Z)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyano-N-(2Z)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• (Z)-4-cyano-N-(3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide
• 4-cyano-N-[(2Z)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• AKOS008445444
• SR-01000005039
• 4-cyano-N-(3-methyl-1,3-benzothiazol-2-ylidene)benzamide
• 4-Cyano-N-(3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide
• 330677-92-4
• F0174-0201
• SR-01000005039-1
• Oprea1_798014

• Inchi： 1S/C16H11N3OS/c1-19-13-4-2-3-5-14(13)21-16(19)18-15(20)12-8-6-11(10-17)7-9-12/h2-9H,1H3/b18-16-
• InChI Key： VEJSXKCXLORTAU-VLGSPTGOSA-N
• SMILES： S1/C(=N\C(C2C=CC(C#N)=CC=2)=O)/N(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 293.06228316g/mol
• Monoisotopic Mass: 293.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 81.8Ų

Additional information on 4-cyano-N-(2Z)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

4-cyano-N-(2Z)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 330677-92-4): A Comprehensive Overview

4-cyano-N-(2Z)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 330677-92-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and applications.

The molecular structure of 4-cyano-N-(2Z)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide consists of a benzothiazole moiety linked to a benzamide group through a double bond. The presence of the cyano group and the methyl substitution on the benzothiazole ring contributes to its distinct chemical and biological properties. These structural elements are crucial for understanding the compound's reactivity and its interactions with biological systems.

Recent research has highlighted the potential therapeutic applications of 4-cyano-N-(2Z)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide. Studies have shown that this compound exhibits significant anti-inflammatory and anti-proliferative activities. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4-cyano-N-(2Z)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, 4-cyano-N-(2Z)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide has also shown promise in cancer research. A study conducted by a team of researchers at the National Institutes of Health (NIH) found that this compound selectively induced apoptosis in cancer cells while sparing normal cells. The mechanism underlying this selective cytotoxicity is believed to involve the modulation of key signaling pathways involved in cell survival and proliferation.

The pharmacokinetic properties of 4-cyano-N-(2Z)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide have also been investigated. Preliminary studies indicate that the compound has favorable oral bioavailability and a reasonable half-life in vivo. These characteristics make it a promising candidate for further preclinical and clinical development.

Safety assessments are an essential part of drug development, and several studies have been conducted to evaluate the toxicity profile of 4-cyano-N-(2Z)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide. In vitro cytotoxicity assays and in vivo animal models have shown that the compound is well-tolerated at therapeutic doses. However, further investigations are needed to fully understand its long-term safety and potential side effects.

The synthesis of 4-cyano-N-(2Z)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide has been optimized to improve yield and purity. Various synthetic routes have been explored, with one notable method involving the condensation of 4-cyanobenzoyl chloride with 2-aminothiophenol followed by methylation. This approach has been shown to produce high yields of the desired product with minimal impurities.

In conclusion, 4-cyano-N-(2Z)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 330677-92-4) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in various medical settings. As more data becomes available, it is likely that this compound will play an increasingly important role in the development of novel therapeutic agents.